(E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine
Overview
Description
(E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine, also known as MPPM, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
(E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the nicotinic acetylcholine receptor, which plays a role in cognitive function and memory. (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and schizophrenia.
Mechanism of Action
(E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine acts as a partial agonist at the nicotinic acetylcholine receptor, meaning that it binds to the receptor and activates it to a lesser extent than a full agonist. This binding results in an increase in the release of neurotransmitters such as dopamine and acetylcholine, which are involved in cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine can improve cognitive function and memory in animal models. It has also been shown to have potential neuroprotective effects, protecting against oxidative stress and inflammation in the brain. However, further research is needed to fully understand the biochemical and physiological effects of (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine.
Advantages and Limitations for Lab Experiments
One advantage of using (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine in lab experiments is its specificity for the nicotinic acetylcholine receptor, which allows for targeted manipulation of this receptor. However, (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine has limited solubility in water, which can make it difficult to administer in experiments. Additionally, further research is needed to fully understand the potential side effects and toxicity of (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine.
Future Directions
Future research on (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine could focus on its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and schizophrenia. Additionally, further studies could investigate the biochemical and physiological effects of (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine in more detail, as well as its potential interactions with other compounds and drugs. Overall, (E)-1-(6-Methylpyridin-2-yl)-N-propoxymethanimine has shown promise as a tool for scientific research, and further investigation could lead to new insights and treatments for neurological disorders.
properties
IUPAC Name |
(E)-1-(6-methylpyridin-2-yl)-N-propoxymethanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-3-7-13-11-8-10-6-4-5-9(2)12-10/h4-6,8H,3,7H2,1-2H3/b11-8+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBVMOPOPRHDMHM-DHZHZOJOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCON=CC1=CC=CC(=N1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCO/N=C/C1=CC=CC(=N1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70430052 |
Source
|
| Record name | NSC37944 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70430052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 9561249 | |
CAS RN |
71172-93-5 |
Source
|
| Record name | NSC37944 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37944 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC37944 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70430052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-METHYL-2-PYRIDINEALDOXIME O-PROPYL ETHER | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methoxy-[3-(2-methoxyethoxy)propyl]-methyl-trimethylsilyloxysilane](/img/structure/B3337536.png)
![4-[(4-chlorophenyl)carbamoylamino]benzoic Acid](/img/structure/B3337553.png)
![5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride](/img/structure/B3337572.png)
